Cas no 1805953-49-4 (2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805953-49-4
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4849652
• Update Time: 2025-06-14

2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C7H9F2N3O/c1-13-7-4(10)2-3(5(8)9)6(11)12-7/h2,5H,10H2,1H3,(H2,11,12)
• InChI Key： QFYXZFKSFBPHQV-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=C(C=1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2

Additional information on 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine

Comprehensive Overview of 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1805953-49-4)

2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1805953-49-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining diamino and heterocyclic components, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's CAS No. 1805953-49-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Its difluoromethyl group is a key feature, often exploited to modulate lipophilicity and electronic properties in drug design. This aligns with the industry's shift toward structure-activity relationship (SAR) optimization, a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From an SEO perspective, terms like "pyridine derivatives in drug discovery" and "fluorinated building blocks" are highly searched, underscoring the need for content that bridges technical depth with accessibility. The compound's methoxy and diamino functionalities also make it a candidate for covalent organic frameworks (COFs), a trending area in materials science. This dual applicability in pharmaceuticals and advanced materials enhances its marketability and research appeal.

Quality control for CAS No. 1805953-49-4 typically involves HPLC and NMR spectroscopy, ensuring high purity for research use. As sustainability gains traction, greener synthesis methods for such heterocyclic compounds are being explored, addressing queries like "eco-friendly fluorination techniques." This positions the compound at the intersection of innovation and environmental responsibility.

In summary, 2,5-Diamino-3-(difluoromethyl)-6-methoxypyridine exemplifies the convergence of chemical versatility and industrial relevance. Its applications span from small-molecule therapeutics to functional materials, making it a focal point for interdisciplinary research. By integrating SEO-friendly keywords like "high-value pyridine intermediates" and "difluoromethyl applications," this overview caters to both technical and non-technical audiences seeking authoritative insights.